Cas no 2098078-63-6 (4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile)

• Product Name: 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile
• CAS No: 2098078-63-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4775579
• Update Time: 2025-05-20

4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-(3-aminoazetidin-1-yl)acetyl)benzonitrile
• 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile

• Inchi： 1S/C12H13N3O/c13-5-9-1-3-10(4-2-9)12(16)8-15-6-11(14)7-15/h1-4,11H,6-8,14H2
• InChI Key： QXMNWERMEPOIFH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CN1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1

Additional information on 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile

4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile: A Comprehensive Overview

The compound 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile, identified by the CAS number 2098078-63-6, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of benzonitrile, featuring a substituted azetidine ring, which imparts unique chemical properties and biological activities. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile consists of a benzonitrile moiety attached to an acetyl group, which is further connected to an azetidine ring containing an amino substituent. This configuration allows for versatile interactions within biological systems, making it a valuable compound for exploring new drug candidates. Researchers have focused on its ability to modulate enzyme activity and cellular signaling pathways, which are critical in disease progression.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile. Utilizing optimized reaction conditions and catalytic systems, chemists have achieved high yields and purity levels, facilitating its use in preclinical studies. These studies have demonstrated its potential as a lead compound in the development of anti-inflammatory and anticancer agents.

In terms of biological activity, 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile has shown promising results in inhibiting key enzymes involved in inflammatory responses. For instance, it exhibits potent activity against cyclooxygenase (COX), an enzyme central to prostaglandin synthesis. This property suggests its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. Preclinical studies indicate that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its role as a potential candidate for cancer therapy, particularly in targeting aggressive tumor types.

The synthesis of 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to enhance efficiency and scalability, ensuring that the compound can be produced in sufficient quantities for large-scale testing.

In conclusion, 4-(2-(3-Aminoazetidin-1-yl)acetyl)benzonitrile, with its unique chemical structure and diverse biological activities, represents a significant advancement in medicinal chemistry. Its potential applications span across various therapeutic areas, making it a focal point for ongoing research and development efforts.